Cas no 108535-09-7 (Benzene, 1,1',1''-(1,4-cyclopentadiene-1,2,3-triyl)tris-)
108535-09-7 structure
Product Name:Benzene, 1,1',1''-(1,4-cyclopentadiene-1,2,3-triyl)tris-
CAS No:108535-09-7
MF:C23H18
MW:294.389026165009
CID:1190005
PubChem ID:4101246
Update Time:2025-04-20
Benzene, 1,1',1''-(1,4-cyclopentadiene-1,2,3-triyl)tris- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1',1''-(1,4-cyclopentadiene-1,2,3-triyl)tris-
- (2,3-diphenylcyclopenta-1,4-dien-1-yl)benzene
- AKOS024405922
- (2,3-DIPHENYL-1,4-CYCLOPENTADIEN-1-YL)BENZENE
- DTXSID20399322
- 108535-09-7
-
- Inchi: 1S/C23H18/c1-4-10-18(11-5-1)21-16-17-22(19-12-6-2-7-13-19)23(21)20-14-8-3-9-15-20/h1-17,21H
- InChI Key: MJGQZNLPMIMBMY-UHFFFAOYSA-N
- SMILES: C1(C2C=CC=CC=2)C=CC(C2C=CC=CC=2)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 294.14094
- Monoisotopic Mass: 294.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
- LogP: 5.95100
Benzene, 1,1',1''-(1,4-cyclopentadiene-1,2,3-triyl)tris- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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